Cas no 51965-61-8 (Benzeneacetonitrile,4-fluoro-a-methyl-)

• Product Name: Benzeneacetonitrile,4-fluoro-a-methyl-
• CAS No: 51965-61-8
• MF: C₉H₈FN
• MW: 149.164925575256
• CID: 375797
• PubChem ID: 103573
• Update Time: 2025-04-19

Benzeneacetonitrile,4-fluoro-a-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,4-fluoro-a-methyl-
• 2-(4-fluorophenyl)propanenitrile
• 2-(4-fluorophenyl)propiononitrile
• P-FLUORO-ALPHA-METHYLPHENYLACETONITRILE
• 4-fluoro-α-methyl-Benzeneacetonitrile
• 51965-61-8
• SCHEMBL8088810
• AT19993
• DTXSID00966293
• NS00059169
• 2-(4-Fluorophenyl)propanenitrile #
• CS-0238234
• EINECS 257-563-2
• 4-fluoro-alpha-methylbenzeneacetonitrile
• EN300-191809
• Benzeneacetonitrile, 4-fluoro-.alpha.-methyl-

• Inchi： 1S/C9H8FN/c1-7(6-11)8-2-4-9(10)5-3-8/h2-5,7H,1H3
• InChI Key： JPTHCYFZRSLQMW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C#N)C

Computed Properties

• Exact Mass: 149.06414
• Monoisotopic Mass: 149.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.087
• Boiling Point: 220.7°C at 760 mmHg
• Flash Point: 86.4°C
• Refractive Index: 1.5
• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes